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Compound of Interest

Compound Name: Rezivertinib analogue 1

Cat. No.: B12395196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation, storage, and handling of

stock solutions of Rezivertinib (BPI-7711), a potent and selective third-generation epidermal

growth factor receptor (EGFR) tyrosine kinase inhibitor. Rezivertinib is crucial in the study of

non-small cell lung cancer (NSCLC) by targeting EGFR activating mutations, including the

T790M resistance mutation.[1][2][3] Adherence to proper protocols for stock solution

preparation and storage is paramount to ensure experimental reproducibility and the integrity of

results. These guidelines are intended for research purposes and can be adapted for

structurally similar analogues, although specific properties for any new analogue must be

determined empirically.

Physicochemical Properties and Solubility of
Rezivertinib
Understanding the fundamental properties of Rezivertinib is essential for its effective use in

experimental settings.
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Property Value Reference

Molecular Weight 486.6 g/mol [3]

Appearance Solid [4]

Purity (Typical)
≥98% (often confirmed by

HPLC)
[2]

Solubility in DMSO
≥ 24 mg/mL (approximately

49.32 mM)
[1]

Solubility in Ethanol 3 mg/mL [1]

Solubility in Water Insoluble [1]

Note: The solubility of Rezivertinib in DMSO can be significant, with some sources indicating

solubility up to 125 mg/mL (256.90 mM).[2] However, it is crucial to use fresh, anhydrous

DMSO as the solvent is hygroscopic and absorbed moisture can reduce the solubility of the

compound.[1][2]

Recommended Storage Conditions
Proper storage is critical to maintain the stability and activity of Rezivertinib.
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Form
Storage
Temperature

Duration
Key
Consideration
s

Reference

Solid (Powder) -20°C Up to 3 years

Store in a

desiccated

environment to

prevent moisture

absorption.

[1][5]

Stock Solution in

DMSO
-20°C Up to 1 month

Aliquot into

single-use

volumes to avoid

freeze-thaw

cycles.

[2][5]

Stock Solution in

DMSO
-80°C

Up to 6 months -

1 year

Recommended

for long-term

storage. Ensure

vials are tightly

sealed.

[1][2]

Experimental Protocols
Preparation of a 10 mM Rezivertinib Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for in vitro assays.

Materials:

Rezivertinib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial containing the Rezivertinib powder to equilibrate to room

temperature for 15-20 minutes before opening. This prevents condensation from forming

inside the vial.

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the

desired amount of Rezivertinib powder.

Calculation: To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 486.6 g/mol * 1000 mg/g = 4.866 mg

Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the

Rezivertinib powder. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved.[6] Gentle warming in a 37°C water bath may assist in dissolution, but

check for any temperature sensitivity of the specific analogue.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use working volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.[6][7]

Labeling and Storage: Clearly label each aliquot with the compound name ("Rezivertinib"),

concentration (10 mM), solvent (DMSO), and the date of preparation. Store the aliquots at

-80°C for long-term storage.[2]

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution is further diluted in cell culture medium to the

final desired concentration.
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Important Considerations:

The final concentration of DMSO in the assay should be kept low, typically below 0.1% (v/v),

as higher concentrations can be cytotoxic.[6]

It is recommended to perform serial dilutions of the stock solution in the cell culture medium.

[4]

Always include a vehicle control (cell culture medium with the same final concentration of

DMSO) in your experiments to account for any effects of the solvent.

Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the mechanism of action of Rezivertinib and the experimental

workflow for stock solution preparation.
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Caption: EGFR signaling pathway and the inhibitory action of Rezivertinib.
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Caption: Experimental workflow for Rezivertinib stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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